A Technical Guide to the Physical Properties of Tetrahydrofurfuryl Butyrate
A Technical Guide to the Physical Properties of Tetrahydrofurfuryl Butyrate
Introduction
Tetrahydrofurfuryl butyrate (THFB), CAS No. 2217-33-6, is a fatty acid ester recognized for its distinct organoleptic properties.[1] Structurally, it is the ester of tetrahydrofurfuryl alcohol and n-butyric acid.[2] This compound presents as a colorless to pale yellow liquid and is primarily utilized as a synthetic flavoring agent in foods and as a fragrance component in cosmetics and pharmaceuticals.[1][3][4] Its characteristic heavy, sweet aroma, reminiscent of apricot and pineapple, makes it a valuable ingredient in fruit flavor compositions.[5] Beyond its sensory profile, a comprehensive understanding of its physical properties is paramount for researchers, scientists, and drug development professionals to ensure its effective and safe application in formulation, quality control, and manufacturing processes. This guide provides an in-depth analysis of the core physical characteristics of THFB, supported by experimental methodologies and field-proven insights.
Chemical Identity and Structure
A foundational understanding of a molecule's identity is crucial before delving into its physical behavior.
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IUPAC Name: oxolan-2-ylmethyl butanoate[1]
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Synonyms: Tetrahydro-2-furylmethyl butanoate, Butyric acid, tetrahydrofurfuryl ester[1]
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Molecular Formula: C₉H₁₆O₃[1]
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Molecular Weight: 172.22 g/mol [1]
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Chemical Structure (SMILES): CCCC(=O)OCC1CCCO1[1]
The structure, featuring a flexible tetrahydrofuran ring and a short alkyl chain, dictates its intermolecular forces—primarily dipole-dipole interactions and London dispersion forces. The absence of a hydroxyl group, unlike its parent alcohol, means it cannot act as a hydrogen bond donor, a key factor influencing its boiling point and solubility.
Core Physical Properties: A Quantitative Overview
For ease of reference and comparison, the primary physical properties of Tetrahydrofurfuryl Butyrate are summarized below. These values represent the typical ranges reported in technical literature and are critical for quality control and process design.
| Property | Value | Unit | Source(s) |
| Appearance | Colorless to light yellow, clear liquid | - | [2][4] |
| Odor | Heavy, sweet, fruity (apricot, pineapple) | - | [1][5] |
| Density | 1.007 - 1.013 | g/cm³ at 25°C | [1][6] |
| Boiling Point | ~225 - 227 | °C at 759 mmHg | [5] |
| Refractive Index | 1.446 - 1.452 | n20/D | [1][6] |
| Flash Point | ~98.9 | °C (210 °F) | [6] |
| Solubility | Insoluble in water; Soluble in alcohol and oils | - | [1][5] |
In-Depth Analysis of Key Physical Properties
Thermodynamic Properties
Boiling Point: The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure.[7] For THFB, the relatively high boiling point of approximately 225-227 °C is a direct consequence of its molecular weight and the presence of polar ester and ether functional groups, which lead to significant dipole-dipole interactions.[5] This property is higher than more volatile, lower molecular weight esters (e.g., butyl butyrate), which contributes to its role as a fixative in fragrance compositions, slowing the evaporation of more volatile components.[5]
Flash Point: The flash point of approximately 98.9 °C indicates that THFB is a combustible liquid but not highly flammable.[6][8] This temperature is the lowest at which the liquid can vaporize to form an ignitable mixture in air. This value is a critical safety parameter for handling and storage, dictating the need for well-ventilated areas and avoidance of open flames or high-heat sources.[9]
Optical Properties
Refractive Index: The refractive index, a dimensionless number that describes how fast light travels through the material, is a crucial parameter for the quality control of essential oils and flavoring agents.[10][11] For THFB, the specified range of 1.446 to 1.452 at 20°C is a rapid and non-destructive indicator of its purity.[1][6] Deviations from this range can signify the presence of impurities or degradation products, such as the parent alcohol or acid from hydrolysis.
Solubility and Formulation
The solubility profile of THFB is characteristic of a moderately polar ester. It is insoluble in water but soluble in organic solvents like ethanol and miscible with oils.[1][5] This behavior is governed by the principle of "like dissolves like." The hydrophobic alkyl chain and tetrahydrofuran ring dominate the molecule's character, making it incompatible with the highly polar, hydrogen-bonded network of water. Conversely, its solubility in alcohols and oils makes it highly suitable for formulation in non-aqueous systems, which are common in the flavor and fragrance industries.[3]
Experimental Protocols for Property Determination
To ensure scientific integrity, the physical properties listed must be verifiable through standardized experimental protocols. The following sections detail the methodologies for determining key parameters.
Density Determination using a Pycnometer
Density is the mass per unit volume of a substance.[12] The pycnometer method is a precise technique for measuring the density of liquids.[12][13]
Methodology:
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Preparation: Thoroughly clean and dry a pycnometer of a known volume (e.g., 25 mL).
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Calibration: Weigh the empty, dry pycnometer on an analytical balance (m_empty). Fill the pycnometer with deionized water of a known temperature and weigh it again (m_water). Calculate the exact volume of the pycnometer at that temperature using the known density of water.
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Sample Measurement: Empty and dry the pycnometer. Fill it with the THFB sample, ensuring the liquid reaches the calibration mark and is free of air bubbles.
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Weighing: Weigh the filled pycnometer (m_sample).
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Calculation: The density (ρ) is calculated using the formula: ρ = (m_sample - m_empty) / V_pycnometer
Caption: Workflow for Density Measurement via Pycnometry.
Boiling Point Determination by Micro-Reflux Method
For small sample volumes, the micro-boiling point method provides an accurate determination.[14]
Methodology:
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Apparatus Setup: Place a small volume (~0.5 mL) of THFB into a small test tube. Add a sealed capillary tube (sealed end down) into the test tube.
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Heating: Suspend the test tube in a heating bath (e.g., silicone oil). Place a thermometer in the bath with the bulb adjacent to the test tube.
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Observation: Heat the bath slowly. A stream of bubbles will emerge from the open end of the capillary tube as trapped air and then sample vapor escape.[15]
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Identification: When a rapid and continuous stream of bubbles is observed, turn off the heat.
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Measurement: The boiling point is the temperature at which the bubbling stops and the liquid begins to be drawn back into the capillary tube.[15] This indicates that the vapor pressure of the liquid equals the atmospheric pressure.[7]
Caption: Micro-Boiling Point Determination Workflow.
Refractive Index Measurement using an Abbe Refractometer
The Abbe refractometer is a standard laboratory instrument for measuring the refractive index of liquids.[16][17]
Methodology:
-
Calibration: Turn on the refractometer and ensure the prism temperature is stable (typically 20°C). Calibrate the instrument using a standard of known refractive index (e.g., distilled water).
-
Sample Application: Open the prism assembly. Using a pipette, place a few drops of THFB onto the surface of the lower prism.[18]
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Measurement: Close the prism assembly firmly. Look through the eyepiece and turn the adjustment knob until the boundary line (interface between light and dark fields) is sharp and centered in the crosshairs.[18]
-
Reading: Press the "read" button or observe the scale to obtain the refractive index value.
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Cleaning: Thoroughly clean the prism surfaces with a suitable solvent (e.g., ethanol) and a soft lens tissue immediately after measurement.[18]
Caption: Refractive Index Measurement Workflow.
Stability, Handling, and Storage
Tetrahydrofurfuryl butyrate is moderately stable under standard conditions.[4] However, as an ester, it can undergo hydrolysis in the presence of strong acids or bases, breaking down into tetrahydrofurfuryl alcohol and butyric acid.[4] Therefore, it should be stored in a cool, dry, and well-ventilated place in tightly closed containers, away from incompatible materials like strong oxidizing agents.[8][9] Standard safe handling procedures, including the use of personal protective equipment such as gloves and safety glasses, should be followed to avoid contact with skin and eyes.[8][9]
Conclusion
The physical properties of Tetrahydrofurfuryl butyrate—from its thermodynamic characteristics to its optical and solubility profile—are integral to its function and application. Its high boiling point makes it an effective fixative, its unique refractive index serves as a reliable purity check, and its solubility dictates its formulation compatibility. The experimental protocols detailed herein provide a framework for the consistent and accurate validation of these properties. For researchers and developers, a firm grasp of this data is not merely academic; it is a prerequisite for innovation, quality assurance, and the safe handling of this versatile flavoring and fragrance compound.
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